4-(bromomethyl)-1-methyl-1H-pyrazole
Overview
Description
4-(Bromomethyl)-1-methyl-1H-pyrazole, also known as 4-BMP, is an organic compound with a molecular formula of C4H5BrN2. It is a heterocyclic compound, containing a five-membered ring of four carbon atoms and a nitrogen atom. 4-BMP has a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
4-(bromomethyl)-1-methyl-1H-pyrazole has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of heterocyclic compounds, such as pyrazolopyrimidines, pyrazolopyridazines, and pyrazolopyrimidines. It has also been used in the synthesis of a variety of biologically active compounds, such as quinolones, thiazoles, and pyrazoles. In addition, 4-(bromomethyl)-1-methyl-1H-pyrazole has been used in the synthesis of a variety of pharmaceuticals, such as non-steroidal anti-inflammatory drugs, anticonvulsants, and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-1-methyl-1H-pyrazole is not fully understood. However, it is thought to act as a proton donor in the formation of covalent bonds between molecules. This is due to its ability to form hydrogen bonds with other molecules, which allows it to act as a bridge between them. In addition, 4-(bromomethyl)-1-methyl-1H-pyrazole has been shown to interact with various enzymes, such as cytochrome P450, and to inhibit their activity.
Biochemical and Physiological Effects
4-(bromomethyl)-1-methyl-1H-pyrazole has been found to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. In addition, 4-(bromomethyl)-1-methyl-1H-pyrazole has been found to inhibit the growth of various bacteria, including E. coli, Salmonella, and Staphylococcus aureus. It has also been found to have anti-inflammatory and analgesic properties, as well as to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(bromomethyl)-1-methyl-1H-pyrazole in laboratory experiments is its availability. 4-(bromomethyl)-1-methyl-1H-pyrazole is a commercially available compound, and can be easily synthesized using a variety of methods. In addition, 4-(bromomethyl)-1-methyl-1H-pyrazole is a relatively stable compound, and is not easily degraded by light or heat. However, one of the main limitations of using 4-(bromomethyl)-1-methyl-1H-pyrazole in laboratory experiments is its toxicity. 4-(bromomethyl)-1-methyl-1H-pyrazole is a relatively toxic compound, and should be handled with care in the laboratory.
Future Directions
There are a variety of potential future directions for the use of 4-(bromomethyl)-1-methyl-1H-pyrazole in scientific research. One potential direction is the development of new synthetic methods for the synthesis of 4-(bromomethyl)-1-methyl-1H-pyrazole and its derivatives. In addition, further research into the biochemical and physiological effects of 4-(bromomethyl)-1-methyl-1H-pyrazole could lead to the development of new drugs and other therapeutic agents. Finally, further research into the mechanism of action of 4-(bromomethyl)-1-methyl-1H-pyrazole could lead to the development of new inhibitors of cytochrome P450 and other enzymes.
properties
IUPAC Name |
4-(bromomethyl)-1-methylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2/c1-8-4-5(2-6)3-7-8/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHGFGJQIXNDFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(bromomethyl)-1-methyl-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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